![molecular formula C4H9NO B7900541 2-Pyrrolidinol](/img/structure/B7900541.png)
2-Pyrrolidinol
Overview
Description
2-Pyrrolidinol is a useful research compound. Its molecular formula is C4H9NO and its molecular weight is 87.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Hydroxyalkylation : 2-Pyrrolidinol derivatives have been used in asymmetric hydroxyalkylation reactions. For instance, N,O-diprotected 3-pyrrolidinol 2-carbanions underwent efficient SmI(2) mediated reduction, leading to the formation of protected N-alpha-hydroxyalkyl-3-pyrrolidines. This method facilitated the asymmetric synthesis of hydroxymethyl-3-pyrrolidinol and 3-hydroxyproline (Zheng et al., 2005).
Biological and Clinical Applications : The pyrrolidone family, closely related to this compound, has been studied for its nootropic effects, neuroprotection after stroke, and use as antiepileptic agents. The first compound in this class, Piracetam, has shown enhancement in learning and memory (Shorvon, 2001).
Synthesis of Pyrrolidines : Pyrrolidines, important heterocyclic organic compounds, are synthesized using this compound derivatives. These compounds find applications in medicine and industry, such as in dyes or agrochemical substances (Żmigrodzka et al., 2022).
Incorporation in Membrane Electrodes : Polypyrrole membrane electrodes, incorporating pyrrole derivatives, have been developed for sensing applications. They respond to hydrogen peroxide quickly and can sense a broad concentration range (Tatsuma et al., 1992).
Conjugate Addition Reactions : 3-Pyrrolin-2-ones, related to this compound, are used as starting materials in organic synthesis for conjugate addition reactions. They have been used in the synthesis of biologically active natural products and nootropics (Alves, 2007).
Fluorescent Probe for RNA : Pyrrolo-C, a fluorescent analog of cytidine and structurally related to this compound, is used as a probe for studying RNA structure and dynamics (Tinsley & Walter, 2006).
Synthesis of Pyrrolidin-2-ones : Pyrrolidin-2-ones, structurally related to this compound, have been synthesized under environmentally sustainable conditions using ultrasound. They exhibit activity in the central nervous system as nootropic drugs (Franco et al., 2012).
properties
IUPAC Name |
pyrrolidin-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO/c6-4-2-1-3-5-4/h4-6H,1-3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDUWNWVXAYLZSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
87.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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